Cas no 61299-58-9 (9-Acridinamine, N,1-dimethyl-7-nitro-)

• Product Name: 9-Acridinamine, N,1-dimethyl-7-nitro-
• CAS No: 61299-58-9
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 485211
• PubChem ID: 71397246
• Update Time: 2025-04-19

9-Acridinamine, N,1-dimethyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine, N,1-dimethyl-7-nitro-
• N,1-dimethyl-7-nitroacridin-9-amine
• 61299-58-9
• DTXSID10818754

• Inchi： 1S/C15H13N3O2/c1-9-4-3-5-13-14(9)15(16-2)11-8-10(18(19)20)6-7-12(11)17-13/h3-8H,1-2H3,(H,16,17)
• InChI Key： PNYMDOABFDAXEX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(=C1C(C)=CC=CC1=N2)NC)=O

Computed Properties

• Exact Mass: 267.10089
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 68.06